Cas no 83619-81-2 (O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate)

O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate structure
83619-81-2 structure
Product name:O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate
CAS No:83619-81-2
MF:C10H9Cl4O3PS
MW:382.027418851852
CID:1810823
PubChem ID:150052

O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate
    • Phosphorothioic acid, O-(2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl) O,S-dimethyl ester
    • 2,4-dichloro-1-[2,2-dichloro-1-[methoxy(methylsulfanyl)phosphoryl]oxyethenyl]benzene
    • 83619-81-2
    • DTXSID101003604
    • Inchi: InChI=1S/C10H9Cl4O3PS/c1-16-18(15,19-2)17-9(10(13)14)7-4-3-6(11)5-8(7)12/h3-5H,1-2H3
    • InChI Key: PRKXYTSRQSABAV-UHFFFAOYSA-N
    • SMILES: COP(=O)(OC(=C(Cl)Cl)C1=C(C=C(C=C1)Cl)Cl)SC

Computed Properties

  • Exact Mass: 381.873463g/mol
  • Monoisotopic Mass: 379.876413g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 60.8Ų

O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate Related Literature

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